![molecular formula C10H11F3N2O2 B2361392 3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[[1,3]dioxolane-2,5'-indazole] CAS No. 1092459-45-4](/img/structure/B2361392.png)
3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[[1,3]dioxolane-2,5'-indazole]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[[1,3]dioxolane-2,5'-indazole] is a useful research compound. Its molecular formula is C10H11F3N2O2 and its molecular weight is 248.205. The purity is usually 95%.
BenchChem offers high-quality 3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[[1,3]dioxolane-2,5'-indazole] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[[1,3]dioxolane-2,5'-indazole] including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Analgesic Agent Synthesis : A study described the preparation of 2'-phenyl-spiro [1, 3-dioxolane-2, 5'-indazoles], which showed slight analgesic activity. These compounds were derived to oxo-indazoles and hydrogenated to hydroxy indazoles (Ito et al., 1977).
- Crystallographic Study : The structures of NH-indazoles, including 3-trifluoromethyl and 3-trifluoromethyl-4,5,6,7-tetrafluoroindazoles, were determined by X-ray crystallography. These compounds crystallize as chiral space group P32, forming helices of three-fold screw axis (Teichert et al., 2007).
Chemical Reactions and Synthesis
- 1,3-Dipolar Cycloaddition : Novel spiro[indazole-5,3'-pyrazol]-4(1H)-ones were synthesized using 1,3-dipolar cycloaddition of arylmethylidene indazolones and diphenylnitrilimine. This process showed regioselective products with C(5)–C(3') connectivity at the spiro center (Ren, Kuang, & Li, 2018).
- Transition-Metal-Free Photoredox Catalysis : A study developed a visible-light-promoted regioselective C3-H trifluoromethylation of 2 H-indazole under metal-free conditions. This approach provided a practical method to synthesize a library of trifluoromethylated indazoles (Murugan et al., 2019).
Synthesis of Derivatives
- Formation of Cyclopropanes : The reaction of certain cyclohexadienones with diazoalkanes led to the formation of cyclopropanes, including tetrahydrospiro[indazole-7,2′-oxirane] derivatives (Kovtonyuk et al., 2000).
- Synthesis of Triazolo[1,2- a ]indazole-triones : A high-yielding procedure was developed for synthesizing triazolo[1,2-a]indazole-triones and novel spiro triazolo[1,2-a]indazole-tetraones under solvent-free conditions (Hasaninejad, Zare, & Shekouhy, 2011).
Biological Activity and Pharmaceutical Potential
- Anti-Microbial Activity : Indazole regioisomers, including trifluoromethyl-substituted derivatives, were synthesized and tested for anti-microbial activity. Some compounds exhibited significant activity against various bacteria and fungal species (Yakaiah et al., 2008).
Properties
IUPAC Name |
3'-(trifluoromethyl)spiro[1,3-dioxolane-2,5'-1,4,6,7-tetrahydroindazole] |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O2/c11-10(12,13)8-6-5-9(16-3-4-17-9)2-1-7(6)14-15-8/h1-5H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZMHORKMDVJBU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC3=C1NN=C3C(F)(F)F)OCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1092459-45-4 |
Source
|
Record name | 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.